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An In-depth Technical Guide to the Physical and Chemical Characteristics of

Decabromobiphenyl

Introduction
Decabromobiphenyl (DBB), also known as PBB 209, is a fully brominated polybrominated

biphenyl (PBB). PBBs are a class of synthetic organobromine compounds where bromine

atoms have replaced hydrogen atoms on a biphenyl molecule.[1] Historically, DBB was utilized

as a flame retardant, added to plastics in products like computer monitors, televisions, and

textiles to inhibit combustion.[1] However, due to its high persistence in the environment,

potential for bioaccumulation, and toxicity, the production and use of decabromobiphenyl
have been significantly restricted or banned in most regions.[1] This guide provides a

comprehensive overview of the core physical and chemical characteristics of

decabromobiphenyl, intended for researchers, scientists, and professionals in drug

development and environmental science.

Chemical Identity
Decabromobiphenyl is a molecule composed of a biphenyl backbone where all ten hydrogen

atoms have been substituted with bromine atoms.

IUPAC Name: 1,2,3,4,5-pentabromo-6-(2,3,4,5,6-pentabromophenyl)benzene[1][2]

CAS Number: 13654-09-6[1][3]
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Molecular Formula: C₁₂Br₁₀[1][2][3]

Synonyms: Decabromodiphenyl, Perbromobiphenyl, PBB 209, Berkflam B 10[1]

Physical and Chemical Properties
Decabromobiphenyl is a white, solid crystalline powder at standard conditions.[1] Its high

degree of bromination results in a high molecular weight, low volatility, and extremely low water

solubility. These properties contribute to its persistence in the environment. The key

quantitative physical and chemical properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Decabromobiphenyl

Property Value Source

Molecular Weight 943.17 g/mol [2][3][4][5]

943.2 g/mol [1]

Physical Description White solid/powder [1]

Melting Point 380-386 °C [1]

378-379 °C [4]

Boiling Point 568.3 ± 45.0 °C (Predicted) [4]

Vapor Pressure 3.98 x 10⁻¹⁰ mm Hg at 25 °C [1]

Water Solubility
Very low (specific value not

available)
[1]

Solubility in Organic Solvents
Moderately soluble in

chlorobenzene and o-xylene
[1]

Octanol-Water Partition

Coefficient (log Kₒw)
8.58 [1]

Reactivity and Thermal Decomposition
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Decabromobiphenyl is chemically stable and relatively unreactive under normal conditions. Its

primary use as a flame retardant is due to this stability and its ability to release bromine

radicals at high temperatures, which quench the radical chain reactions of combustion.

However, under thermal stress, such as during the incineration of waste containing DBB, it can

decompose. Quantum chemical calculations show that its self-decomposition is difficult, but

reactions with radicals present in combustion environments can occur at lower energy barriers.

[6] The thermal degradation can begin at temperatures around 300°C.[7] This process typically

involves sequential debromination, leading to the formation of lesser-brominated biphenyl

congeners.[6]

A significant concern with the thermal decomposition of DBB is the potential formation of highly

toxic polybrominated dibenzofurans (PBDFs).[6] This occurs through the loss of an ortho-

bromine atom, creating an ortho-phenyl-type radical, which then undergoes oxidation and

cyclization to form the furan structure.[6]
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Thermal decomposition pathway of Decabromobiphenyl.

Experimental Protocols for Analysis
The analysis of decabromobiphenyl in environmental and material samples presents

challenges due to its low volatility and high melting point. The most common and effective

method is gas chromatography coupled with mass spectrometry (GC-MS).

Gas Chromatography-Mass Spectrometry (GC-MS)
A validated method for the analysis of PBBs, including decabromobiphenyl, utilizes a short

packed gas chromatography column with mass spectrometric detection in selected ion

monitoring (SIM) mode.[8] This approach provides the necessary selectivity and sensitivity for

detecting DBB, even at low concentrations.

Methodology:
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Sample Preparation: Extraction of DBB from the sample matrix (e.g., soil, sediment, plastic)

is performed using an appropriate solvent via techniques like pressurized liquid extraction

(PLE) or Soxhlet extraction.[9] The extract is then concentrated and subjected to a cleanup

procedure, which may involve gel permeation chromatography or solid-phase extraction, to

remove interfering compounds.[9]

Injection: A small volume (e.g., 1 µL) of the prepared sample is injected into the GC system.

[9] High inlet temperatures are required to ensure volatilization.

Chromatographic Separation: The sample is passed through a heated column where

compounds are separated based on their boiling points and interaction with the stationary

phase. Due to the high boiling point of DBB, a high-temperature column and oven program

are necessary.

Mass Spectrometric Detection: As compounds elute from the column, they enter the mass

spectrometer, where they are ionized. For DBB, electron impact (EI) or electron capture

negative ionization (ECNI) can be used. The mass spectrometer is operated in SIM mode,

monitoring for the characteristic ions of decabromobiphenyl to ensure specific and

sensitive detection.[8]

Table 2: Example GC-MS Conditions for Polybrominated Biphenyl Analysis
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Parameter Condition Source

Technique
Gas Chromatography-Mass

Spectrometry (GC-MS)
[8]

Column

45 cm x 0.2 cm i.d. packed

column with 2% OV-101 on

Gas-Chrom Q

[8]

Injection Mode Splitless or Pulsed Pressure [9]

Injection Temperature 270 °C [9]

Oven Program
Ramped program, e.g., 80°C

held, then ramped to 320°C
[9]

Detection
Mass Spectrometry in Selected

Ion Monitoring (SIM) mode
[8]

Monitored m/z Range

High m/z range (600-1000) for

hexa- through

decabromobiphenyl

[8]

Conclusion
Decabromobiphenyl is a highly stable, non-volatile, and hydrophobic compound,

characteristics that made it an effective flame retardant but also an environmentally persistent

pollutant. Its high melting point and thermal stability are key physical properties, while its

susceptibility to decomposition into hazardous byproducts like PBDFs at high temperatures is a

critical chemical characteristic. The analysis of DBB requires specialized protocols, primarily

GC-MS with high-temperature capabilities, to overcome the challenges posed by its physical

properties. A thorough understanding of these characteristics is essential for assessing its

environmental fate, toxicological impact, and for developing effective remediation and analytical

strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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